molecular formula C17H18N2O6 B5715000 N-(3,4-dimethoxyphenyl)-4-ethoxy-3-nitrobenzamide

N-(3,4-dimethoxyphenyl)-4-ethoxy-3-nitrobenzamide

Cat. No. B5715000
M. Wt: 346.3 g/mol
InChI Key: ORTNIKWTAGWSGS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(3,4-dimethoxyphenyl)-4-ethoxy-3-nitrobenzamide, commonly known as DMPEB, is a synthetic compound that has been extensively studied for its potential in various scientific research applications.

Mechanism of Action

DMPEB has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is responsible for the breakdown of the neurotransmitter acetylcholine. This results in an increase in the levels of acetylcholine in the brain, which can improve cognitive function. DMPEB has also been shown to modulate the activity of the gamma-aminobutyric acid (GABA) receptor, which plays a role in the regulation of anxiety and sleep.
Biochemical and Physiological Effects
DMPEB has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of acetylcholine in the brain, which can improve cognitive function. DMPEB has also been shown to reduce inflammation and oxidative stress, which can contribute to the development of a number of diseases, including cancer and neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

DMPEB has a number of advantages for lab experiments. It is a relatively stable compound that can be easily synthesized in large quantities. It has also been shown to have a low toxicity profile, making it a safe compound to work with in the lab. However, one limitation of DMPEB is that it has a relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are a number of future directions for research on DMPEB. One area of research is the potential of DMPEB as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of research is the potential of DMPEB as a treatment for cancer. Further research is also needed to better understand the mechanism of action of DMPEB and its long-term effects.

Synthesis Methods

DMPEB can be synthesized using a three-step process. The first step involves the reaction of 3,4-dimethoxyaniline with ethyl bromoacetate in the presence of sodium hydride. This results in the formation of ethyl 3,4-dimethoxyphenylacetate. In the second step, the nitration of ethyl 3,4-dimethoxyphenylacetate is carried out using a mixture of nitric acid and acetic anhydride. The final step involves the reaction of the nitro compound with benzoyl chloride in the presence of triethylamine to form DMPEB.

Scientific Research Applications

DMPEB has been extensively studied for its potential in various scientific research applications. It has been shown to have neuroprotective effects, and its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's is currently being investigated. DMPEB has also been shown to have anti-inflammatory and anti-tumor properties, making it a promising candidate for cancer research.

properties

IUPAC Name

N-(3,4-dimethoxyphenyl)-4-ethoxy-3-nitrobenzamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H18N2O6/c1-4-25-14-7-5-11(9-13(14)19(21)22)17(20)18-12-6-8-15(23-2)16(10-12)24-3/h5-10H,4H2,1-3H3,(H,18,20)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ORTNIKWTAGWSGS-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=C(C=C(C=C1)C(=O)NC2=CC(=C(C=C2)OC)OC)[N+](=O)[O-]
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H18N2O6
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

346.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.